2-((4-methoxyphenyl)thio)-N-(naphthalen-1-yl)acetamide
Description
2-((4-methoxyphenyl)thio)-N-(naphthalen-1-yl)acetamide, also known as MNAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Anti-HIV Activity
- A study synthesized a series of naphthalene derivatives, including 2-((4-methoxyphenyl)thio)-N-(naphthalen-1-yl)acetamide, and evaluated their anti-HIV activity. One derivative was identified as a potent inhibitor in vitro for the replication of HIV-1, suggesting potential as an antiviral agent (Hamad et al., 2010).
Anti-Parkinson's Activity
- Another study focused on the synthesis of novel naphthalene derivatives for anti-Parkinson's activity. The derivatives exhibited potent free radical scavenging activity, and one particular derivative showed significant anti-Parkinson's activity in a rat model (Gomathy et al., 2012).
Structural Studies
- A structural study on co-crystals and salts of quinoline derivatives with an amide bond, including a 4-methoxyphenyl derivative, provided insights into their molecular interactions and potential applications in material science and pharmaceuticals (Karmakar et al., 2009).
Computational and Pharmacological Evaluation
- Research on heterocyclic derivatives, including 2-((4-methoxyphenyl)thio)-N-(naphthalen-1-yl)acetamide, assessed their potential for toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Computational docking against various targets such as epidermal growth factor receptor and cyclooxygenase-2 was conducted (Faheem, 2018).
Local Molecular Properties Study
- A density functional theory study investigated the local reactivity of acetamide derivatives as anti-HIV drugs. The study suggested that derivatives with specific substitutions are the most potent as anti-HIV drugs (Oftadeh et al., 2013).
Synthesis and Biological Evaluation
- A series of compounds, including naphthalene derivatives, were synthesized and evaluated for their potential as anti-inflammatory agents. The study explored the cyclocondensation reactions and the biological activities of these compounds (Thabet et al., 2011).
Design and Synthesis
- A study on the design and synthesis of N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl) propyl] acetamide derivatives provided insights into the structural characterization of these compounds (Yang Jing, 2010).
properties
IUPAC Name |
2-(4-methoxyphenyl)sulfanyl-N-naphthalen-1-ylacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO2S/c1-22-15-9-11-16(12-10-15)23-13-19(21)20-18-8-4-6-14-5-2-3-7-17(14)18/h2-12H,13H2,1H3,(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHOKTSRHRNFZBK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)SCC(=O)NC2=CC=CC3=CC=CC=C32 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(diethylamino)ethyl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride](/img/structure/B2359184.png)
![N-(2,4-dimethoxyphenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-3-yl)acetamide](/img/structure/B2359190.png)
![2-Ethyl-5-(furan-2-yl(pyrrolidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2359192.png)
![4-(4-chlorophenyl)-4-oxo-N-(1-(thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl)butanamide](/img/structure/B2359193.png)
![Ethyl 6-{[4-(4-chlorophenyl)piperazin-1-yl]methyl}-4-(3-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate](/img/structure/B2359195.png)
![3-(2,5-difluorophenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one](/img/structure/B2359197.png)
